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Compound of Interest

Compound Name: GSK1360707

Cat. No.: B1672351

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK1360707 is a potent and selective triple reuptake inhibitor (TRI) that has been investigated
for the treatment of major depressive disorder.[1] Its mechanism of action involves the
simultaneous inhibition of the serotonin transporter (SERT), norepinephrine transporter (NET),
and dopamine transporter (DAT), leading to increased extracellular concentrations of these key
neurotransmitters. A critical step in the efficient and scalable synthesis of GSK1360707 is a
palladium-catalyzed Suzuki coupling reaction.[2] This application note provides detailed
protocols and data related to the Suzuki coupling step in the synthesis of this promising
therapeutic agent. The Suzuki coupling, a Nobel Prize-winning reaction, is a versatile method
for forming carbon-carbon bonds. In the context of GSK1360707 synthesis, it facilitates the
coupling of a vinyl triflate with an appropriate boronic acid derivative.

Data Presentation

The following table summarizes typical quantitative data for the Suzuki coupling reaction in the
synthesis of a key intermediate for GSK1360707. The data is compiled from established
methodologies for Suzuki couplings of vinyl triflates.
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Parameter Value Notes
Reactants
) ) ) The electrophilic partner in the
Vinyl Triflate Intermediate 1.0eq ) )
coupling reaction.
] ] The nucleophilic partner,
(3,4-Dichlorophenyl)boronic o )
" 1.2-15e€eq providing the dichlorophenyl
aci
moiety.
Catalyst System
_ The choice of catalyst and
Palladium Catalyst (e.qg., ) ) ) )
0.02-0.05eq ligand is crucial for reaction
Pd(PPhs)a4) o
efficiency.
Often used in conjunction with
Ligand (e.g., PPhs) 0.08-0.2 eq a palladium precursor like
Pd(OAc).
Base
_ Essential for the
Inorganic Base (e.g., K2COs, ]
2.0-3.0eq transmetalation step of the

Cs2C03)

catalytic cycle.

Solvent System

Organic Solvent (e.g., Toluene,

Dioxane)

10 - 20 mL/mmol

Anhydrous conditions are

typically preferred.

Aqueous Phase (e.g., Water)

2 - 5 mL/mmol

Often used in a biphasic
system with the organic

solvent.

Reaction Conditions

Temperature

80-110°C

Heating is generally required
to drive the reaction to

completion.
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Monitored by techniques such

Reaction Time 4 - 24 hours
as TLC or LC-MS.
Yield
Isolated Yield of Coupled High yields are achievable with
85 - 95% 0 N
Product optimized conditions.

Experimental Protocols

This section provides a detailed methodology for the Suzuki coupling reaction to synthesize a
key intermediate of GSK1360707.

Materials:

Vinyl triflate intermediate

¢ (3,4-Dichlorophenyl)boronic acid

o Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4])
» Base (e.g., Potassium carbonate [K2COs])

e Anhydrous toluene

o Degassed water

¢ Inert gas (Argon or Nitrogen)

o Standard laboratory glassware for organic synthesis
» Magnetic stirrer and heating mantle

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography
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Procedure:
e Reaction Setup:

o To a dry round-bottom flask equipped with a magnetic stir bar and a condenser, add the
vinyl triflate intermediate (1.0 eq), (3,4-dichlorophenyl)boronic acid (1.2 eq), and
potassium carbonate (2.0 eq).

o Evacuate and backfill the flask with an inert gas (e.g., argon) three times to ensure an inert
atmosphere.

e Solvent and Catalyst Addition:
o Add anhydrous toluene (e.g., 15 mL/mmol of vinyl triflate) to the flask via a syringe.
o Add degassed water (e.g., 3 mL/mmol of vinyl triflate).

o Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(PPhs)a,
0.03 eq).

e Reaction Execution:
o Heat the reaction mixture to 90 °C with vigorous stirring.

o Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-
18 hours.

e Workup:
o Once the reaction is complete, cool the mixture to room temperature.
o Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.
o Wash the organic layer sequentially with water and brine.

o Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.
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e Purification:

o Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure
coupled product.

Mandatory Visualization
Suzuki Coupling Catalytic Cycle

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki coupling
reaction.
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Caption: Catalytic cycle of the Suzuki coupling reaction.

GSK1360707 Mechanism of Action: Triple Reuptake
Inhibition

The diagram below illustrates the mechanism of action of GSK1360707 as a triple reuptake
inhibitor.
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Caption: Mechanism of GSK1360707 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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